Ethyl Propionate(Propionic Acid Ethyl Ester)
Ethyl Propionate(Propionic Acid Ethyl Ester)
Ethyl propionate appears as a clear colorless liquid with a pineapple-like odor. Flash point 54°F. Less dense than water and insoluble in water. Vapors are heavier than air.
Ethyl propionate is a propanoate ester of ethanol. It has a role as a metabolite.
, also known as ethyl propanoate or fema 2456, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been primarily detected in feces. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a sweet, fruity, and grape tasting compound that can be found in a number of food items such as pineapple, apple, black elderberry, and olive. This makes a potential biomarker for the consumption of these food products. has been found to be associated with several diseases known as crohn's disease, ulcerative colitis, irritable bowel syndrome, and pervasive developmental disorder not otherwise specified; has also been linked to the inborn metabolic disorders including celiac disease.
Ethyl propionate is a propanoate ester of ethanol. It has a role as a metabolite.
, also known as ethyl propanoate or fema 2456, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been primarily detected in feces. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a sweet, fruity, and grape tasting compound that can be found in a number of food items such as pineapple, apple, black elderberry, and olive. This makes a potential biomarker for the consumption of these food products. has been found to be associated with several diseases known as crohn's disease, ulcerative colitis, irritable bowel syndrome, and pervasive developmental disorder not otherwise specified; has also been linked to the inborn metabolic disorders including celiac disease.
Brand Name:
Vulcanchem
CAS No.:
105-37-3
VCID:
VC0153257
InChI:
InChI=1S/C5H10O2/c1-3-5(6)7-4-2/h3-4H2,1-2H3
SMILES:
CCC(=O)OCC
Molecular Formula:
C5H10O2
Molecular Weight:
102.13 g/mol
Ethyl Propionate(Propionic Acid Ethyl Ester)
CAS No.: 105-37-3
Reference Standards
VCID: VC0153257
Molecular Formula: C5H10O2
Molecular Weight: 102.13 g/mol
CAS No. | 105-37-3 |
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Product Name | Ethyl Propionate(Propionic Acid Ethyl Ester) |
Molecular Formula | C5H10O2 |
Molecular Weight | 102.13 g/mol |
IUPAC Name | ethyl propanoate |
Standard InChI | InChI=1S/C5H10O2/c1-3-5(6)7-4-2/h3-4H2,1-2H3 |
Standard InChIKey | FKRCODPIKNYEAC-UHFFFAOYSA-N |
SMILES | CCC(=O)OCC |
Canonical SMILES | CCC(=O)OCC |
Boiling Point | 210 °F at 760 mm Hg (USCG, 1999) 99.1 °C 99.2 °C |
Colorform | Colorless liquid Water-white liquid |
Density | 0.891 (USCG, 1999) d204 0.89 0.8917 @ 20 °C/4 °C 0.886-0.889 |
Flash Point | 54 °F (USCG, 1999) 12 °C (CLOSED CUP) |
Melting Point | -99 °F (USCG, 1999) -73.9 °C Fp -73 ° -73°C |
Physical Description | Ethyl propionate appears as a clear colorless liquid with a pineapple-like odor. Flash point 54°F. Less dense than water and insoluble in water. Vapors are heavier than air. Liquid Colourless liquid with a fruity, rum-like, ethereal odou |
Description | Ethyl propionate appears as a clear colorless liquid with a pineapple-like odor. Flash point 54°F. Less dense than water and insoluble in water. Vapors are heavier than air. Ethyl propionate is a propanoate ester of ethanol. It has a role as a metabolite. , also known as ethyl propanoate or fema 2456, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been primarily detected in feces. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a sweet, fruity, and grape tasting compound that can be found in a number of food items such as pineapple, apple, black elderberry, and olive. This makes a potential biomarker for the consumption of these food products. has been found to be associated with several diseases known as crohn's disease, ulcerative colitis, irritable bowel syndrome, and pervasive developmental disorder not otherwise specified; has also been linked to the inborn metabolic disorders including celiac disease. |
Solubility | 0.19 M 19.2 mg/mL at 20 °C SOLUBLE IN MOST ORGANIC SOLVENTS Soluble in alcohol and ether Miscible in ethanol and ethyl ether; soluble in acetone In water, 19,200 mg/l @ 25 °C Soluble in most fixed oils and propylene glycol, soluble in water (1ml in 42ml) |
Synonyms | Ethyl Propionate; NSC 8848; Propionic Ester; Propionic Ether |
Vapor Density | 3.52 (Air=1) |
Vapor Pressure | 35.85 mmHg 35.8 mm Hg @ 25 °C |
PubChem Compound | 7749 |
Last Modified | Nov 11 2021 |
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